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Compound of Interest

Compound Name: KHK-IN-1 hydrochloride

Cat. No.: B608896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of KHK-IN-1 hydrochloride, a selective and cell-permeable ketohexokinase

(KHK) inhibitor. Accurate preparation of this stock solution is critical for ensuring reproducible

results in downstream experiments.

Chemical and Physical Properties
A summary of the key quantitative data for KHK-IN-1 hydrochloride is presented in the table

below for easy reference.
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Property Value Source

Molecular Weight 459.01 g/mol [1][2]

CAS Number 1303470-48-5 [1]

IC50 (KHK) 12 nM [3]

IC50 (F1P production in

HepG2 cell lysates)
400 nM [3]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM [3]

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocol: Preparation of a 10 mM
KHK-IN-1 Hydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution of KHK-IN-1 hydrochloride
in DMSO.

Materials:

KHK-IN-1 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://nordicbiosite.com/product/HY-12841A-5/KHKIN1-hydrochloride
https://www.myskinrecipes.com/shop/th/kinase-inhibitors/66584--khk-in-1-hydrochloride-.html
https://nordicbiosite.com/product/HY-12841A-5/KHKIN1-hydrochloride
https://www.medchemexpress.com/KHK-IN-1-hydrochloride.html
https://www.medchemexpress.com/KHK-IN-1-hydrochloride.html
https://www.medchemexpress.com/KHK-IN-1-hydrochloride.html
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/product/b608896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Before opening, allow the vial of KHK-IN-1 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the compound.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of KHK-IN-1 hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.59 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 459.01 g/mol = 4.59 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed KHK-IN-1 hydrochloride. For a 10 mM solution with 4.59 mg of compound, add 1

mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (25-37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the

aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up

to 6 months).

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle KHK-IN-1 hydrochloride and DMSO in a well-ventilated area or a chemical fume

hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.
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The following diagram illustrates the key steps in the preparation of the KHK-IN-1
hydrochloride stock solution.

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing KHK-IN-1 hydrochloride stock solution.

Signaling Pathway Context
KHK-IN-1 is an inhibitor of ketohexokinase (KHK), a key enzyme in fructose metabolism. The

simplified pathway below illustrates the point of inhibition.

Fructose Metabolism Pathway
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Pathways
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Caption: Inhibition of KHK by KHK-IN-1 hydrochloride in the fructose metabolism pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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